Cas no 5006-66-6 (6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 5006-66-6
• MF: C₆H₅NO₃
• MW: 139.108801603317
• MDL: MFCD00006277
• CID: 45474
• PubChem ID: 72924
• Update Time: 2025-05-21

6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxynicotinic acid
• 2-HYDROXYPYRIDINE-5-CARBOXYLIC ACID
• 3-PYRIDINECARBOXYLIC ACID, 1,6-DIHYDRO-6-OXO
• 5-CARBOXY-2(1H)-PYRIDINONE
• 6-HYDROXY-3-PYRIDINECARBOXYLIC ACID
• 6-HYDROXYPYRIDIN-3-CARBOXYLIC ACID
• 6-HYDROXYPYRIDINE-3-CARBOXYLIC ACID
• TIMTEC-BB SBB004181
• 1,6-dihydro-6-oxo-3-pyridinecarboxylicaci
• 6-oxonicotinic acid
• 6-Oxo-1, 6-dihydro-pyridine-3-carboxylic acid
• 2-HydroxypyridineCarboxylicAcid
• 6-Hydroxynicotinic
• 1,6-dihydro-6-oxo-3-pyridinecarboxylic acid
• 6-oxo-1H-pyridine-3-carboxylic acid
• 5-HYDROXYNICOTINIC ACID 5-HYDROXYNICOTINIC ACID
• 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-
• Methyl nicotinate
• 2-hydroxy 5-carboxypyridine
• 2-hydroxy 5-pyridine carboxylic acid
• 2-Hydroxy-5-pyridine
• 5-carboxy-2-hydroxypyridine
• 5-Carboxy-2-pyridone
• 6-Hydroxyniac
• SPECS AI-942
• 2-Hydroxy-5-pyridinecarboxylic acid
• 6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 6-Oxo-1,6-dihydro-3-pyridinecarboxylic acid #
• AM20061258
• Nicotinic acid, 1,6-dihydro-6-oxo-
• 6-Hydroxynicotinic acid, United States Pharmacopeia (USP) Reference Standard
• EN300-21525
• 3-Pyridinecarboxylic acid,6-dihydro-6-oxo-
• B2F6EEE5-0370-41FB-B64F-DAE3FD083896
• AKOS000319907
• F2124-1179
• NS00014693
• Z104500708
• bmse000341
• CX1100
• OA7
• AKOS000120093
• CS-W001996
• PB17040
• 6-Oxo-1,6-dihydro-3-pyridinecarboxylic acid
• FT-0621169
• 6-Hydroxypyridine-3-carboxylic acid, 98%
• NSC-35054
• C01020
• P10104
• SR-01000945209
• W-105987
• 6-oxo-1,6-dihydropyridin-3-carboxylic acid
• MFCD00229359
• NSC53377
• SR-01000945209-1
• DTXSID0057754
• HY-W001996
• Nicotinic acid,6-dihydro-6-oxo-
• CHEBI:16168
• SCHEMBL185991
• CAS-5006-66-6
• 2-Pyridone-5-carboxylic acid
• AC-1470
• NSC 8620
• 1,6-dihydro-6-oxo-Nicotinic acid
• DTXCID1031543
• 6-HYDROXYNICOTINIC ACID [USP-RS]
• A7440
• 6-hydroxyniacin
• Nicotinic acid-6-hydroxy
• NSC-53377
• FT-0653628
• Tox21_113747
• F2190-0003
• 5006-66-6
• Oprea1_846558
• Nicotinic acid, 1,6-dihydro-6-oxo- (8CI)
• 3-Pyridinecarboxylic acid, 6-hydroxy-
• 2-hydroxy 5-pyridinecarboxylic acid
• NCGC00253617-01
• BS-3788
• 8PLJ71N310
• 15864-85-4
• 6-hydroxynicotinoic acid
• Q27098413
• PD124003
• 6-Hydroxynicotinate
• SY004348
• NSC35054
• EINECS 225-682-9
• Pyridin-2-one-5-carboxylic acid
• 6-Hydroxypyridine-3-carboxylic acid, analytical standard
• 6-Hydroxy nicotinic acid
• NSC8620
• 6-Hydroxy-nicotinic acid
• MFCD00006277
• NSC 53377
• H0633
• 6-hydroxy-pyridine-3-carboxylic acid
• NSC 35054
• s6285
• CHEMBL95293
• NSC-8620
• AI3-52404
• J-518800
• UNII-8PLJ71N310
• 6-hydroxynicotinic-acid
• 2-Hydroxy-5-carboxypyridine
• FT-0659077
• 2-hydroxy-5-pyridine carboxylic acid
• 2-Hydroxy-5-pyridinecarboxylic acid,99%
• AI-942/25034174
• BBL001444
• DB-347126
• DB-009076
• STK687617
• STK803141

• MDL： MFCD00006277
• Inchi： 1S/C6H5NO3/c8-5-2-1-4(3-7-5)6(9)10/h1-3H,(H,7,8)(H,9,10)
• InChI Key： BLHCMGRVFXRYRN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(NC=1)=O)=O
• BRN： 115991

Computed Properties

• Exact Mass: 139.02700
• Monoisotopic Mass: 139.026943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4429 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 384℃ at 760 mmHg
• Flash Point: 186℃
• Refractive Index: 1.5423 (estimate)
• PSA: 70.16000
• LogP: 0.07310
• Solubility: Uncertain

6-oxo-1,6-dihydropyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on 6-oxo-1,6-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 5006-66-6): Properties, Applications, and Research Insights

6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 5006-66-6) is a heterocyclic organic compound with a pyridine backbone, distinguished by its carboxylic acid and ketone functional groups. This versatile intermediate has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. Recent trends in drug discovery and green chemistry have amplified interest in this compound, as evidenced by rising searches for "pyridine derivatives in medicine" and "sustainable synthesis of heterocycles".

The molecular structure of 6-oxo-1,6-dihydropyridine-3-carboxylic acid enables diverse chemical transformations, making it valuable for designing bioactive molecules. Analytical techniques like HPLC purification and NMR characterization are critical for quality control, addressing common queries about "how to analyze pyridine carboxylates". Its hydrogen bonding capacity and pH-dependent solubility (frequently searched as "solubility of pyridine-3-carboxylic acids") influence formulation strategies in drug development.

In pharmaceutical applications, this compound serves as a precursor for neurological agents and anti-inflammatory drugs, aligning with growing public interest in "neuroprotective compounds". The 6-oxo-1,6-dihydropyridine core exhibits potential enzyme inhibition properties, particularly against targets relevant to metabolic disorders - a hot topic in "diabetes research compounds" searches. Researchers are exploring its metal-chelating ability for therapeutic applications, responding to increasing queries about "metal complexes in medicine".

From a synthetic chemistry perspective, 5006-66-6 represents an important building block for cascade reactions and multicomponent syntheses. Recent publications highlight its role in developing eco-friendly catalysts, addressing the popular search term "green synthesis of nitrogen heterocycles". The compound's stability under various conditions (often queried as "pyridine carboxylic acid stability") makes it suitable for high-temperature reactions and microwave-assisted chemistry.

Quality specifications for 6-oxo-1,6-dihydropyridine-3-carboxylic acid typically require ≥98% purity (HPLC), with strict control of residual solvents and heavy metals - parameters frequently searched by quality control professionals. The compound's crystalline form and polymorphism characteristics (increasingly important in "pharmaceutical crystallization" discussions) affect its performance in downstream applications.

Emerging research explores the compound's potential in material science, particularly for designing organic semiconductors and coordination polymers. This aligns with growing interest in "pyridine-based materials" and "organic electronic components". The conjugated system of the 6-oxo-1,6-dihydropyridine ring contributes to interesting photophysical properties that are under investigation for sensor applications.

Safety considerations for handling CAS 5006-66-6 focus on standard laboratory precautions, with particular attention to dust formation and eye protection - practical concerns often searched by laboratory technicians. Proper storage conditions (typically 2-8°C in airtight containers) and shelf life considerations are crucial for maintaining compound integrity, as reflected in common queries about "stable storage of heterocyclic acids".

The global market for 6-oxo-1,6-dihydropyridine-3-carboxylic acid reflects increasing demand from contract research organizations and generic drug manufacturers. Market analysis searches show growing interest in "pyridine derivative suppliers" and "custom synthesis of heterocycles". Regulatory compliance, especially regarding REACH certification and GMP standards, represents another frequent search area among procurement specialists.

Future research directions may explore the compound's potential in bioconjugation chemistry and prodrug design, addressing current interests in "targeted drug delivery systems". The development of continuous flow processes for its production responds to industry demands for "scalable heterocycle synthesis". These advancements position 5006-66-6 as a compound of enduring significance in organic and medicinal chemistry.